5-(2'-Aminoethyl)-2,3-dichloro-pyridine
Description
5-(2'-Aminoethyl)-2,3-dichloro-pyridine is a pyridine derivative featuring a dichlorinated aromatic ring and a 2'-aminoethyl substituent at the 5-position.
Properties
Molecular Formula |
C7H8Cl2N2 |
|---|---|
Molecular Weight |
191.05 g/mol |
IUPAC Name |
2-(5,6-dichloropyridin-3-yl)ethanamine |
InChI |
InChI=1S/C7H8Cl2N2/c8-6-3-5(1-2-10)4-11-7(6)9/h3-4H,1-2,10H2 |
InChI Key |
OKDLTWMZYCMTOL-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(C=NC(=C1Cl)Cl)CCN |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Variations
The compound is distinguished from related pyridine derivatives by its specific substitution pattern. Key analogs include:
| Compound | Substituents | Molecular Formula | Molecular Weight (g/mol) | Key Functional Groups |
|---|---|---|---|---|
| 5-(2'-Aminoethyl)-2,3-dichloro-pyridine | 2,3-Cl; 5-(2'-NH₂CH₂CH₂) | C₇H₇Cl₂N₂ | 206.05 (calculated) | Chloropyridine, aminoethyl |
| 5-Amino-2,3-dichloropyridine | 2,3-Cl; 5-NH₂ | C₅H₄Cl₂N₂ | 163.01 | Chloropyridine, primary amine |
| 2-(6-Chloropyridin-3-yl)ethanamine | 2-Cl; 5-(2'-NH₂CH₂CH₂) | C₇H₈ClN₂ | 170.60 | Chloropyridine, aminoethyl |
| 2,3-Dichloro-5-(trichloromethyl)pyridine | 2,3-Cl; 5-CCl₃ | C₆H₂Cl₅N | 282.26 | Chloropyridine, trichloromethyl |
Sources :
Key Observations:
- Substituent Effects: The aminoethyl group in 5-(2'-Aminoethyl)-2,3-dichloro-pyridine enhances nucleophilicity compared to 5-Amino-2,3-dichloropyridine (primary amine only). This may improve binding to biological targets, as seen in related medicinal chemistry studies () .
Physicochemical Properties
Data from and highlight trends in melting points, spectral features, and stability:
| Compound | Melting Point (°C) | IR Peaks (cm⁻¹) | 1H NMR (δ ppm) |
|---|---|---|---|
| 5-(2'-Aminoethyl)-2,3-dichloro-pyridine | Not reported | ~3350 (N-H), ~1600 (C=C aromatic) (inferred) | ~1.5–2.5 (CH₂), ~7.2–7.8 (Ar-H) (inferred) |
| 5-Amino-2,3-dichloropyridine | 259–261 (analog Q13) | 3468 (N-H), 718 (C-Cl) | 5.88 (NH₂), 7.19–7.78 (Ar-H) |
| 2,3-Dichloro-5-(trichloromethyl)pyridine | Not reported | ~720 (C-Cl) | Not reported |
Sources :
Key Observations:
- Thermal Stability: The analog Q13 (5-Amino-2,3-dichloropyridine) exhibits a high melting point (259–261°C), suggesting strong intermolecular interactions due to hydrogen bonding from the amine group .
- Spectroscopic Signatures : The C-Cl stretch at ~718 cm⁻¹ (IR) and aromatic proton signals at δ 7.19–7.78 ppm (1H NMR) are consistent across dichlorinated pyridines .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
